2-{4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazin-1-yl}pyrimidine

• IUPAC Name: [1-(4-methylphenyl)triazol-4-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H19N7O/c1-14-3-5-15(6-4-14)25-13-16(21-22-25)17(26)23-9-11-24(12-10-23)18-19-7-2-8-20-18/h2-8,13H,9-12H2,1H3
• InChI Key: DCQWFOYLOXFTSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(N=N2)C(=O)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C18H19N7O
• Molecular Weight: 349.4 g/mol

Description

This compound is a novel chemical entity that has been studied for its potential applications in various fields. It belongs to a class of compounds known as triazole-pyrimidine hybrids. These hybrids have been shown to exhibit a range of biological activities, including antiviral, anticancer, antioxidant, and antimicrobial activities.

Synthesis Analysis

The synthesis of such compounds typically involves a series of chemical reactions. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of these compounds is typically determined using techniques such as mass spectrometry, NMR spectroscopy, and X-ray diffraction. These techniques provide detailed information about the molecular weights, hydrogen bond donors and acceptors, and other structural features of the compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds can be complex and require careful control of conditions. The reactions often involve the formation of new carbon-nitrogen bonds, and the products are typically evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds, such as their molecular weights and hydrogen bond donors and acceptors, are typically evaluated using computational methods. These properties are important for assessing the drug-like behavior of the compounds.

Scientific Research Applications

PARP Inhibition in Cancer Therapy

• More than 70 PARP inhibitors are currently undergoing clinical trials, with some already approved by the U.S. Food and Drug Administration (FDA). .

Alzheimer’s Disease Research

• These compounds target acetylcholinesterase, an enzyme responsible for breaking down acetylcholine in the brain. .

Safety and Hazards

The safety and hazards associated with these compounds are typically evaluated through cytotoxicity studies on cells. For instance, most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells, and the results indicated that the compounds are non-toxic to human cells.

Future Directions

The future directions for research on these compounds could include further optimization of their chemical structures to enhance their biological activities, as well as more detailed studies of their mechanisms of action. Additionally, further studies are needed to evaluate the safety and efficacy of these compounds in vivo.

Mechanism of Action

Target of Action

The primary target of 2-{4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazin-1-yl}pyrimidine is acetylcholinesterase (AChE) . AChE is an enzyme that is selectively responsible for hydrolyzing acetylcholine (ACh) in the healthy brain .

Mode of Action

The compound interacts with AChE, inhibiting its activity . This inhibition prevents the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition . The compound exhibits both competitive and non-competitive inhibition against AChE .

Biochemical Pathways

By inhibiting AChE, the compound increases the level of acetylcholine in the brain . This affects the cholinergic neurotransmission pathway, which plays a vital role in learning and memory .

Result of Action

The inhibition of AChE leads to an increase in acetylcholine levels, which can enhance cognitive functions . This makes the compound potentially useful in the treatment of neurodegenerative diseases like Alzheimer’s disease, which is characterized by a decrease in cholinergic transmission .